Cas no 138027-94-8 (Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester)

• Product Name: Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester
• CAS No: 138027-94-8
• MF: C₁₈H₃₃NO₆
• MW: 359.457726240158
• CID: 1248692
• Update Time: 2024-08-03

Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 1-[(dimethylamino)methyl]-3-oxo-3-propoxypropylpropyl ester
• Hexanedioic acid, 1-[1-[(dimethylamino)methyl]-3-oxo-3-propoxypropyl] 6-propyl ester

• Inchi： 1S/C18H33NO6/c1-5-11-23-16(20)9-7-8-10-17(21)25-15(14-19(3)4)13-18(22)24-12-6-2/h15H,5-14H2,1-4H3
• InChI Key： CMUXSSVNMMXFRF-UHFFFAOYSA-N
• SMILES： C(OC(CN(C)C)CC(=O)OCCC)(=O)CCCCC(OCCC)=O

Computed Properties

• Exact Mass: 359.23089

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 409.5±35.0 °C(Predicted)
• PSA: 82.14
• pka: 8.16±0.28(Predicted)